Cas no 898759-17-6 (1,3-Dichloro-2-(1,3-dioxolan-2-ylmethyl)benzene)

• Product Name: 1,3-Dichloro-2-(1,3-dioxolan-2-ylmethyl)benzene
• CAS No: 898759-17-6
• MF: C₁₀H₁₀Cl₂O₂
• MW: 233.091201305389
• MDL: MFCD04117653
• CID: 994021
• PubChem ID: 24727766
• Update Time: 2025-04-20

1,3-Dichloro-2-(1,3-dioxolan-2-ylmethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 2-[(2,6-dichlorophenyl)methyl]-1,3-dioxolane
• 1,3-Dichloro-2-(1,3-dioxolan-2-ylmethyl)benzene
• 898759-17-6
• DTXSID90645868
• MFCD04117653
• AKOS016023522
• 1,3-Dioxolane, 2-[(2,6-dichlorophenyl)methyl]-

• MDL： MFCD04117653
• Inchi： 1S/C10H10Cl2O2/c11-8-2-1-3-9(12)7(8)6-10-13-4-5-14-10/h1-3,10H,4-6H2
• InChI Key： NVJNYQVIHYPKNC-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CC1OCCO1)Cl

Computed Properties

• Exact Mass: 232.00600
• Monoisotopic Mass: 232.0057849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 1.347
• Boiling Point: 309.2°C at 760 mmHg
• Flash Point: 120.2°C
• Refractive Index: 1.56
• PSA: 18.46000
• LogP: 2.90880